Cas no 2171945-59-6 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid
• CAS No: 2171945-59-6
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6027427
• PubChem ID: 165831712
• Update Time: 2025-06-11

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]-3-methylazetidine-3-carboxylic acid
• 2171945-59-6
• EN300-1523356

• Inchi： 1S/C27H24N2O5/c1-27(25(31)32)15-29(16-27)24(30)17-7-6-8-18(13-17)28-26(33)34-14-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-13,23H,14-16H2,1H3,(H,28,33)(H,31,32)
• InChI Key： KFQRYCSAINKSPZ-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(C2C=CC=C(C=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171945-59-6)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171945-59-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Aze(Me)-OH, is a derivative of azetidine, a four-membered heterocyclic compound with a wide range of applications in drug discovery and development.

The Fmoc (fluorenylmethyloxycarbonyl) protecting group is a crucial component of this molecule, providing stability and facilitating the synthesis of complex peptides and peptidomimetics. The azetidine ring, with its unique structural properties, offers enhanced conformational rigidity and bioavailability, making it an attractive scaffold for the design of novel therapeutic agents.

Recent studies have highlighted the potential of Fmoc-Aze(Me)-OH in various biological contexts. For instance, a 2022 publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors targeting protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation can have significant therapeutic implications in diseases such as cancer and neurodegenerative disorders.

The Fmoc protecting group plays a pivotal role in the synthesis of these inhibitors by ensuring that the reactive amino groups are temporarily masked during multi-step synthetic processes. This protection strategy not only enhances the overall yield but also minimizes side reactions, leading to higher purity and better-defined final products.

In addition to its utility in PPI inhibition, Fmoc-Aze(Me)-OH has been explored for its potential in developing novel antibiotics. A 2021 study published in Antimicrobial Agents and Chemotherapy demonstrated that derivatives of this compound exhibit potent antibacterial activity against multidrug-resistant strains of Staphylococcus aureus. The unique structure of the azetidine ring contributes to its ability to disrupt bacterial cell walls, making it a promising lead for further development.

The pharmacokinetic properties of Fmoc-Aze(Me)-OH have also been extensively studied. Research has shown that this compound exhibits favorable solubility and permeability characteristics, which are essential for effective drug delivery. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that Fmoc-Aze(Me)-OH derivatives have improved oral bioavailability compared to traditional peptidic compounds, making them suitable candidates for oral administration.

The safety profile of Fmoc-Aze(Me)-OH is another important aspect that has been evaluated. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. These findings support its potential for further clinical development and eventual use in human patients.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171945-59-6) represents a versatile and promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting a wide range of diseases.